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Compound of Interest

Compound Name: Bis(triethoxysilyl)methane

Cat. No.: B091341 Get Quote

An In-depth Technical Guide to the Safe Handling of Bis(triethoxysilyl)methane

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(triethoxysilyl)methane is a versatile organosilane compound with increasing applications

in materials science and as a chemical intermediate. Its reactivity, while beneficial for its

intended applications, necessitates a thorough understanding of its safety and handling

precautions. This guide provides a comprehensive overview of the known hazards, safe

handling procedures, emergency protocols, and disposal of Bis(triethoxysilyl)methane to

ensure the safety of laboratory personnel.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. The following tables summarize the key properties of

Bis(triethoxysilyl)methane.

Table 1: Physical Properties of Bis(triethoxysilyl)methane
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Property Value Reference

Molecular Formula C13H32O6Si2 [1][2][3][4]

Molecular Weight 340.56 g/mol [1][2][3][4]

Appearance Clear liquid [5]

Odor Slight [5]

Boiling Point 114-115 °C @ 3.5 mmHg [1]

Melting Point <0°C [3][4]

Flash Point 114 °C [3][4]

Density 0.974 g/mL [1][3]

Refractive Index 1.4098 @ 20°C [1][3]

Vapor Pressure 0.024 mmHg @ 25°C [3][4]

Solubility
Reacts slowly with

water/moisture.
[1][6]

Table 2: Chemical and Toxicological Properties of Bis(triethoxysilyl)methane
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Property Value Reference

Chemical Family Organoethoxysilane

Reactivity

Stable in sealed containers.

Decomposes slowly in contact

with moist air or water,

liberating ethanol.

[5][7]

Incompatible Materials
Oxidizing agents, acids, acid

chlorides, acid anhydrides.
[5][7][8]

Hazardous Decomposition

Products

Ethanol, Organic acid vapors,

Silicon dioxide.
[5][7]

Acute Toxicity (Oral, Rat)
LD50: 161 mg/kg (related to

1,2-Bis(triethoxysilyl)ethane)
[5][7]

Acute Toxicity (Dermal, Rabbit)
LD50: 1971 mg/kg (related to

1,2-Bis(triethoxysilyl)ethane)
[5][7]

Skin Corrosion/Irritation May cause skin irritation. [5][7]

Serious Eye Damage/Irritation Causes serious eye irritation. [5][7]

Carcinogenicity

Not classified as a carcinogen.

The hydrolysis product,

ethanol, is classified as a

carcinogen by IARC in

alcoholic beverages.

[5][7]

Hazard Identification and Personal Protective
Equipment (PPE)
Bis(triethoxysilyl)methane is classified as toxic if swallowed, harmful in contact with skin, and

causes serious eye irritation.[5][7] The hydrolysis of Bis(triethoxysilyl)methane produces

ethanol, which can contribute to the overall hazard profile.[5][7]

Table 3: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Reference

Eye Protection
Chemical goggles. Contact

lenses should not be worn.

Hand Protection
Neoprene or nitrile rubber

gloves.

Skin and Body Protection
Wear suitable protective

clothing, such as a lab coat.

Respiratory Protection

NIOSH-certified organic vapor

(black cartridge) respirator

should be used when

ventilation is inadequate.

[5]

Experimental Protocols
Adherence to strict experimental protocols is crucial for minimizing exposure and ensuring a

safe laboratory environment.

General Handling Protocol
This protocol outlines the standard procedure for handling Bis(triethoxysilyl)methane in a

laboratory setting.

Preparation:

Ensure a calibrated and certified chemical fume hood is used for all manipulations.

Verify that an emergency eye wash station and safety shower are readily accessible.

Assemble all necessary PPE as specified in Table 3 and inspect for integrity.

Have a spill kit readily available.

Handling:

Ground containers before transferring the material to prevent static discharge.
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Avoid all eye and skin contact and do not breathe vapor and mist.[7]

Use only in a well-ventilated area, preferably a chemical fume hood.

Keep the container tightly closed when not in use.

Post-Handling:

Wash hands thoroughly after handling.

Decontaminate all work surfaces and equipment after use.

Properly store or dispose of any waste generated.

Remove and properly store or dispose of PPE.

Spill Cleanup Protocol
In the event of a spill, a prompt and appropriate response is critical to mitigate hazards.

Immediate Response:

Evacuate unnecessary personnel from the spill area.

If the spill is flammable, eliminate all ignition sources.

Increase ventilation to the area, if safe to do so.

Containment and Cleanup:

Wear the appropriate PPE, including respiratory protection.

Contain the spill using an absorbent material such as vermiculite, sand, or a commercial

sorbent.

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for disposal.

Decontamination:
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Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all cleanup materials as hazardous waste.

Waste Disposal Protocol
All waste containing Bis(triethoxysilyl)methane must be treated as hazardous waste.

Collection:

Collect all waste, including empty containers and contaminated materials, in a designated

and properly labeled hazardous waste container.

Storage:

Store the waste container in a well-ventilated area, away from incompatible materials.

Disposal:

Dispose of the waste through a licensed waste disposal facility.[5][7] Incineration is a

recommended disposal method.[9]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Table 4: First Aid Procedures for Bis(triethoxysilyl)methane Exposure
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Exposure Route First Aid Procedure Reference

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing. Get

medical advice/attention.

[7]

Skin Contact

Wash with plenty of soap and

water. Remove contaminated

clothing and wash it before

reuse. If skin irritation occurs,

get medical advice/attention.

[7]

Eye Contact

Immediately flush eyes

thoroughly with water for at

least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get immediate medical

advice/attention.

[7]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Get immediate

medical advice/attention.

Never give anything by mouth

to an unconscious person.

[7]

Firefighting Measures
In the event of a fire involving Bis(triethoxysilyl)methane, the following measures should be

taken.

Suitable Extinguishing Media: Water spray, water fog, alcohol-resistant foam, carbon dioxide,

or dry chemical.[5][7]

Unsuitable Extinguishing Media: None known.[5][7]

Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is

exposed to elevated temperatures or open flame.[5][7]
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Protective Equipment: Firefighters should wear proper protective equipment, including

respiratory protection, and avoid all eye and skin contact.[7]

Visualized Workflows
The following diagrams illustrate key decision-making processes for the safe handling of

Bis(triethoxysilyl)methane.

Safe Handling Workflow

Start Handling Procedure

Preparation:
- Work in fume hood

- Verify emergency equipment
- Don appropriate PPE
- Have spill kit ready

Handling:
- Ground containers

- Avoid contact and inhalation
- Keep container closed

Post-Handling:
- Wash hands

- Decontaminate surfaces
- Dispose of waste

- Remove PPE

End of Procedure
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Bis(triethoxysilyl)methane.

Spill Response Workflow

Spill Detected

Evacuate non-essential personnel

Eliminate ignition sources

Don appropriate PPE
(including respiratory protection)

Contain spill with absorbent material

Collect absorbed material
with non-sparking tools

Decontaminate spill area

Dispose of waste as hazardous

Spill Response Complete

Click to download full resolution via product page
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Caption: Workflow for responding to a Bis(triethoxysilyl)methane spill.

First Aid Decision Tree

Exposure Occurs

What type of exposure?

Inhalation:
- Move to fresh air

- Keep at rest
- Get medical attention

Inhalation

Skin Contact:
- Wash with soap and water

- Remove contaminated clothing
- Get medical attention if irritation persists

Skin

Eye Contact:
- Flush with water for 15 min

- Remove contact lenses
- Get immediate medical attention

Eye

Ingestion:
- Rinse mouth

- Do NOT induce vomiting
- Get immediate medical attention

Ingestion

Click to download full resolution via product page

Caption: Decision tree for first aid response to Bis(triethoxysilyl)methane exposure.

Conclusion
Bis(triethoxysilyl)methane is a valuable chemical intermediate, but its safe use is paramount.

By understanding its properties, adhering to strict handling protocols, and being prepared for

emergencies, researchers can minimize the risks associated with this compound. This guide

serves as a foundational resource for establishing a robust safety culture when working with

Bis(triethoxysilyl)methane. Always consult the most recent Safety Data Sheet (SDS) and

institutional safety guidelines before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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